3-(4-((6-methylpyridazin-3-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 3-[4-(6-methylpyridazin-3-yl)oxypiperidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H18N4O3/c1-11-4-5-14(19-18-11)23-12-6-9-20(10-7-12)16(22)13-3-2-8-17-15(13)21/h2-5,8,12H,6-7,9-10H2,1H3,(H,17,21)
• InChI Key: PKMQNJZKJMWEJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(CC2)C(=O)C3=CC=CNC3=O
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol

Description

3-(4-((6-methylpyridazin-3-yl)oxy)piperidine-1-carbonyl)pyridin-2(1H)-one is a chemical compound that has gained significant attention in scientific research. It is a pyridine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Scientific Research Applications

Pharmacokinetics and Metabolism Studies

• Studies on compounds like L-735,524 , an HIV-1 protease inhibitor, provide insights into drug metabolism and the identification of metabolites through human urine analysis, showing the importance of understanding metabolic pathways for drug development (Balani et al., 1995).

Neuropharmacology

• Research on [O-methyl-11C]WAY-100635 highlights the application of positron emission tomography (PET) for studying 5-HT1A receptors in the brain, emphasizing the role of neuroreceptor imaging in understanding psychiatric and neurological disorders (Osman et al., 1996).

Environmental Toxicology

• Investigations into the environmental exposure of preschool children to organophosphorus and pyrethroid pesticides in South Australia show the importance of assessing environmental and dietary exposures to chemicals for public health (Babina et al., 2012).

Drug Development and Safety

• Studies on BMS-690514 , an inhibitor targeting multiple receptors, provide details on the drug's absorption, metabolism, and excretion, highlighting comprehensive pharmacokinetic analysis in drug development (Christopher et al., 2010).